Cas no 2098111-66-9 (2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid)

• Product Name: 2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid
• CAS No: 2098111-66-9
• MF: C₁₂H₈F₃NO₂S
• MW: 287.257632255554
• CID: 5728906
• PubChem ID: 121205090
• Update Time: 2025-09-28

2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026713776
• 2098111-66-9
• F1967-2662
• 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid
• starbld0031115
• 3-Pyridinecarboxylic acid, 2-methyl-6-(2-thienyl)-4-(trifluoromethyl)-
• 2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C12H8F3NO2S/c1-6-10(11(17)18)7(12(13,14)15)5-8(16-6)9-3-2-4-19-9/h2-5H,1H3,(H,17,18)
• InChI Key： VDZNDXQJQKQBAT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(F)(F)F)C(C(=O)O)=C(C)N=1

Computed Properties

• Exact Mass: 287.02278416g/mol
• Monoisotopic Mass: 287.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 373.6±42.0 °C(Predicted)
• pka: 0.90±0.25(Predicted)

Additional information on 2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid

Research Briefing on 2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid (CAS: 2098111-66-9)

In recent years, the compound 2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid (CAS: 2098111-66-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This nicotinic acid derivative, characterized by its unique trifluoromethyl and thiophene substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. The compound's distinct chemical structure and pharmacological properties make it a valuable candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid to enhance its bioavailability and target specificity. Advanced computational modeling and high-throughput screening techniques have been employed to elucidate its binding affinity with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary results indicate that the compound exhibits selective inhibition of certain kinase pathways, suggesting its potential utility in oncology and inflammatory diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's role as a modulator of the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth and survival. The researchers demonstrated that 2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid effectively inhibits PI3K activity in vitro, leading to reduced proliferation of cancer cell lines. These findings underscore the compound's potential as a novel therapeutic agent for PI3K-driven malignancies.

In addition to its anticancer properties, 2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid has been investigated for its anti-inflammatory effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells by targeting the NF-κB pathway. This dual functionality—targeting both kinase activity and inflammatory responses—positions the compound as a versatile candidate for multifactorial diseases such as rheumatoid arthritis and neurodegenerative disorders.

Despite these promising findings, challenges remain in the clinical translation of 2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects require further optimization through medicinal chemistry approaches. Ongoing research aims to address these limitations by developing prodrug formulations and exploring structural analogs with improved drug-like properties.

In conclusion, 2-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinic acid (CAS: 2098111-66-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and multifaceted pharmacological activities offer exciting opportunities for therapeutic innovation. Future studies should focus on advancing the compound through preclinical development and elucidating its mechanisms of action in greater detail to unlock its full therapeutic potential.